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Compound of Interest

Compound Name: Magnesium aluminum phosphate

Cat. No.: B13811496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnesium aluminum phosphate is an inorganic compound of significant interest in

materials science and pharmaceutical applications. It exists in various forms, from naturally

occurring minerals to synthetically produced powders and binders. Its utility stems from a

combination of desirable chemical properties, including high thermal stability and

biocompatibility. This technical guide provides a comprehensive overview of the chemical

properties of magnesium aluminum phosphate, with a focus on data relevant to researchers

and professionals in drug development.

Physicochemical Properties
Magnesium aluminum phosphate is a complex inorganic salt. Its precise properties can vary

depending on the specific stoichiometry and crystalline form.

Table 1: General Physicochemical Properties of Magnesium Aluminum Phosphate
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Property Value Source(s)

Molecular Formula AlMg₃(PO₄)₃ [1]

Molecular Weight 384.81 g/mol [1]

Appearance
White powder or crystalline

solid.
[2]

Solubility in Water
Generally considered

insoluble.
[3]

Solubility in Acids Soluble in dilute mineral acids. [3]

Solubility
The solubility of magnesium aluminum phosphate in aqueous solutions is a critical

parameter for its application in pharmaceutical formulations and biological systems. While

generally classified as insoluble in water, it exhibits some degree of dissolution, particularly in

acidic environments. A precise solubility product constant (Ksp) for the mixed salt is not readily

available in the literature; however, the Ksp values for the individual phosphate salts provide an

indication of their low solubility.

Table 2: Solubility Product Constants (Ksp) of Related Compounds at 25°C

Compound Formula Ksp Source(s)

Aluminum Phosphate AlPO₄ 6.3 x 10⁻¹⁹ [4]

Magnesium

Phosphate
Mg₃(PO₄)₂ - -

Magnesium

Ammonium

Phosphate

MgNH₄PO₄ 2.5 x 10⁻¹³ [4][5]

Reactivity
Reactivity with Acids
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Magnesium aluminum phosphate reacts with acids, leading to its dissolution. The reaction

with a strong acid like hydrochloric acid (HCl) is expected to yield the soluble chloride salts of

magnesium and aluminum, along with phosphoric acid.

A general, unbalanced equation for this reaction is: MgₓAly(PO₄)z (s) + HCl (aq) → MgCl₂ (aq)

+ AlCl₃ (aq) + H₃PO₄ (aq)

While a specific balanced equation for a defined magnesium aluminum phosphate
stoichiometry is not available, the reaction of aluminum phosphate with hydrochloric acid is

given as: AlPO₄ + 3HCl → AlCl₃ + H₃PO₄[6]

Reactivity with Bases
The reactivity of magnesium aluminum phosphate with bases is less straightforward. Strong

bases like sodium hydroxide (NaOH) can react with the compound, potentially leading to the

precipitation of magnesium hydroxide and the formation of soluble sodium phosphate and

aluminate species.

A balanced equation for the reaction of magnesium phosphate with sodium hydroxide is:

Mg₃(PO₄)₂ + 6NaOH → 3Mg(OH)₂ + 2Na₃PO₄[3]

It is important to note that aluminum hydroxide is amphoteric and can react with excess strong

base to form soluble aluminates.

Thermal Stability
Anhydrous magnesium aluminum phosphate exhibits high thermal stability, with

decomposition occurring at very high temperatures.[7] The thermal behavior is crucial for

applications involving high-temperature processing, such as in ceramics and as a binder in

refractory materials.

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are key

techniques to evaluate thermal stability. For a composite binder containing aluminum,

magnesium, and chromium phosphates, two main endothermic peaks were observed around

200 °C and 440 °C, corresponding to significant weight loss, indicating phase transformations.

[8] Anhydrous aluminum orthophosphate is known to be stable up to temperatures exceeding

1200°C.[7]
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Experimental Protocols
Synthesis of Magnesium Aluminum Phosphate via Co-
precipitation
This method allows for the synthesis of homogenous nanoparticles at a controlled pH and

temperature.

Materials:

Magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O)

Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

Ammonium phosphate dibasic ((NH₄)₂HPO₄)

Ammonia solution (NH₄OH)

Deionized water

Procedure:

Prepare aqueous solutions of magnesium nitrate and aluminum nitrate with the desired

Mg:Al molar ratio.

Prepare an aqueous solution of ammonium phosphate.

Slowly add the magnesium and aluminum nitrate solution to the ammonium phosphate

solution under vigorous stirring.

Maintain the pH of the mixture at a constant value (e.g., pH 9-10) by the dropwise addition of

ammonia solution.

Continuously stir the resulting suspension for a specified period (e.g., 24 hours) at room

temperature to allow for aging of the precipitate.

Separate the precipitate by centrifugation or filtration.
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Wash the precipitate several times with deionized water to remove any unreacted ions.

Dry the precipitate in an oven at a specified temperature (e.g., 80-100 °C) to obtain the final

magnesium aluminum phosphate powder.

For crystalline phases, a subsequent calcination step at a higher temperature (e.g., 800 °C)

may be required.[9][10]

Synthesis of Magnesium Aluminum Phosphate via
Hydrothermal Method
This method facilitates the formation of crystalline materials under elevated temperature and

pressure.

Materials:

A source of magnesium (e.g., magnesium chloride, MgCl₂)

A source of aluminum (e.g., aluminum hydroxide, Al(OH)₃)

A source of phosphate (e.g., phosphoric acid, H₃PO₄)

Deionized water

(Optional) A structure-directing agent or template.

Procedure:

Prepare a precursor gel or solution by mixing the magnesium, aluminum, and phosphate

sources in deionized water in the desired stoichiometric ratio.

Transfer the mixture to a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it in an oven to a specific temperature (e.g., 180-200 °C) for a

defined period (e.g., 24-72 hours).[11]

After the reaction, allow the autoclave to cool down to room temperature naturally.
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Collect the solid product by filtration.

Wash the product thoroughly with deionized water and ethanol.

Dry the final product in an oven at a suitable temperature (e.g., 100 °C).[12]

Characterization by X-Ray Diffraction (XRD)
XRD is used to determine the crystalline phases and structure of the synthesized material.

Procedure:

Prepare a finely ground powder of the magnesium aluminum phosphate sample.

Mount the powder on a sample holder.

Place the sample holder in the X-ray diffractometer.

Set the instrument parameters, typically using Cu Kα radiation (λ = 1.5406 Å).

Scan a 2θ range, for example, from 10° to 80°, with a step size of 0.02° and a scan speed of

2°/minute.[13][14]

Analyze the resulting diffraction pattern by comparing the peak positions and intensities to

standard diffraction patterns from databases such as the ICDD PDF database to identify the

crystalline phases present.[13]

Applications in Drug Development
Magnesium aluminum phosphate and related compounds are utilized in pharmaceutical

formulations, primarily as excipients. Their inert nature, high surface area, and ability to act as

adsorbents make them suitable for various applications.[15]

Role as an Excipient
Magnesium aluminum silicate, a related compound, is used as a tablet binder, disintegrant, and

fluidity-enhancing agent.[15] It can also improve the stability and bioavailability of poorly water-

soluble drugs by adsorbing them onto its surface.[15]
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Nanoparticles for Drug Delivery
Magnesium phosphate nanoparticles have emerged as promising non-viral vectors for gene

and drug delivery. Their biocompatibility and pH-sensitive dissolution in the acidic environment

of endosomes and lysosomes make them suitable for intracellular delivery of therapeutic

agents.[16][17]

Visualization of Synthesis and Drug Delivery
Workflow
The following diagram illustrates a generalized workflow for the synthesis of magnesium
aluminum phosphate nanoparticles via co-precipitation and their subsequent application in a

drug delivery system.

Nanoparticle Synthesis (Co-precipitation)
Drug Loading Drug Delivery
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A generalized workflow for the synthesis and drug delivery application of magnesium
aluminum phosphate nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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